Cas no 104846-62-0 (Vitamin D2 O-t-Butyldimethylsilyl Ether (>85%))

• Product Name: Vitamin D2 O-t-Butyldimethylsilyl Ether (>85%)
• CAS No: 104846-62-0
• MF: C₃₄H₅₈OSi
• MW: 510.90923166275
• CID: 126494
• Update Time: 2025-10-29

Vitamin D2 O-t-Butyldimethylsilyl Ether (>85%) Chemical and Physical Properties

Names and Identifiers

• 1H-Indene,4-[(2Z)-2-[(5S)-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-methylenecyclohexylidene]ethylidene]octahydro-7a-methyl-1-[(1R,2E,4R)-1,4,5-trimethyl-1-hexen-1-yl]-,(1R,3aS,4E,7aR)-
• tert-Butyl-dimethyl-(4-methylene-3-{2-[7a-methyl-1-(1,4,5-trimethyl-hex-2-enyl)-octahydro-inden-4-ylidene]-ethylidene}-cyclohexyloxy)-silane
• (3S,5Z,7E,14ξ,22E)-3-{[Dimethyl(2-methyl-2-propanyl)silyl]oxy}-9, 10-secoergosta-5,7,10,22-tetraene
• 1H-Indene,4-[(2Z)-2-[(5S)-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-methylenecyclohexylidene...
• 1H-Indene,4-[(2Z)-2-[(5S)-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-methylenecyclohexylidene]ethylidene]octahydro-7a-methyl
• TERT-BUTYL-DIMETHYL-(4-METHYLENE-3-{2-[7A-METHYL-1-(1,4,5-TRIMETHYL-HEX-2-ENYL)-OCTAHYDRO-INDEN-4-YLIDENE]-ETHYLIDENE}-...
• Silane,chloro[(1,1-dimethylethyl)dioxy]diethyl
• t-Butyl-diaethylchlorsilylperoxid
• t-butyl-dimethyl-((S)-4-methylene-3-{2-[(1R,3aS,7aR)-7a-methyl-1-((E)-(1R,4R)-1,4,5-trimethyl-hex-2-enyl)-octahydro-inden-4-ylidene]-eth-(Z)-ylidene}-cyclohexyloxy)-silane
• t-butyl-dimethyl-(4-methylene-3-{2-[7a-methyl-1-(1,4,5-trimethyl-hex-2-enyl)-octahydro-inden-4-ylidene]-ethylidene}-cyclohexyloxy)-silane
• tert-but
• vitamin D2 tert-butyldimethylsilyl ether
• 1H-Indene,4-[(2Z)-2-[(5S)-5-[[(1,1-diMethylethyl)diMethylsilyl]oxy]-2-Methylenecyclohexylidene]ethylidene]octahydro-7a-Methyl-1-[(1R,2E,4R)-1,4,5-triMethyl-2-hexen-1-yl]-,(1R,3aS,4E,7aR)-
• Vitamin D2 O-t-Butyldimethylsilyl Ether (>85%)

• Inchi： 1S/C34H58OSi/c1-24(2)25(3)14-15-27(5)31-20-21-32-28(13-12-22-34(31,32)9)17-18-29-23-30(19-16-26(29)4)35-36(10,11)33(6,7)8/h14-15,17-18,24-25,27,30-32H,4,12-13,16,19-23H2,1-3,5-11H3/b15-14+,28-17+,29-18-/t25-,27+,30-,31+,32-,34+/m0/s1
• InChI Key： SPHUIJWPZSWHEE-IYBFNROZSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1CCC(=C)/C(/C1)=C\C=C1/CCC[C@@]2(C)[C@H]/1CC[C@@H]2[C@@H](/C=C/[C@H](C)C(C)C)C

Computed Properties

• Exact Mass: 510.42600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 36
• Rotatable Bond Count: 8

Experimental Properties

• Refractive Index: 1.505
• PSA: 9.23000
• LogP: 10.67050

Additional information on Vitamin D2 O-t-Butyldimethylsilyl Ether (>85%)

Vitamin D2 O-t-Butyldimethylsilyl Ether (>85%)

The compound with CAS No. 104846-62-0, known as Vitamin D2 O-t-Butyldimethylsilyl Ether, is a significant derivative of Vitamin D2. This compound has garnered attention in the fields of organic chemistry, pharmacology, and nutraceuticals due to its unique properties and potential applications. The O-t-butyl group in its structure plays a crucial role in stabilizing the molecule and enhancing its bioavailability, making it a valuable intermediate in the synthesis of various bioactive compounds.

Vitamin D2, also known as ergocalciferol, is a vital nutrient essential for calcium absorption and bone health. Its derivative, the O-t-butyl ether, has been extensively studied for its role in improving the stability and solubility of Vitamin D2. Recent research has highlighted the importance of such derivatives in overcoming challenges related to the poor stability and low bioavailability of natural Vitamin D compounds. The O-t-butyl ether modification has been shown to significantly enhance the molecule's resistance to degradation under physiological conditions, making it a promising candidate for therapeutic applications.

The synthesis of Vitamin D2 O-t-Butyldimethylsilyl Ether involves a multi-step process that includes silylation and etherification reactions. These steps are critical in ensuring the formation of a stable and bioactive product. The use of silyl protecting groups, such as t-butyl dimethyl silyl (TBDMS), is a common strategy in organic synthesis to protect hydroxyl groups during complex transformations. This approach not only facilitates the synthesis but also ensures high purity and quality of the final product, which is crucial for its application in pharmaceutical and nutraceutical industries.

Recent advancements in analytical techniques have enabled researchers to better understand the structural and functional properties of this compound. For instance, high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the molecular structure and stereochemistry of Vitamin D2 O-t-Butyldimethylsilyl Ether. These studies have confirmed the stability of the silyl ether group under various conditions, further validating its suitability for biomedical applications.

In terms of applications, Vitamin D2 O-t-Butyldimethylsilyl Ether has shown potential as an intermediate in the synthesis of analogs with enhanced pharmacokinetic properties. For example, researchers have explored its use in developing sustained-release formulations of Vitamin D analogs for treating conditions such as osteoporosis and rickets. Additionally, this compound has been utilized in studies investigating the role of Vitamin D derivatives in modulating immune responses, highlighting its potential in immunotherapy.

The high purity (>85%) specification ensures that this compound meets stringent quality control standards required for both research and commercial purposes. Its stability under storage conditions further enhances its utility as a reliable reagent for large-scale synthesis processes. The demand for such high-quality derivatives is expected to grow with increasing interest in personalized medicine and targeted therapies.

In conclusion, Vitamin D2 O-t-Butyldimethylsilyl Ether represents a significant advancement in the field of Vitamin D chemistry. Its unique properties, derived from the incorporation of an O-t-butyl ether group, make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new applications for this compound, its role in advancing healthcare solutions is likely to expand further.